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Compound of Interest

Compound Name:
1-(4-Hydroxypiperidin-1-

yl)ethanone

Cat. No.: B1337775 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-(4-Hydroxypiperidin-1-
yl)ethanone (CAS No: 4045-22-1). The following procedures are designed to ensure the safe

handling of this compound and to provide clear, actionable steps for its use and disposal.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-(4-Hydroxypiperidin-1-
yl)ethanone is provided below.
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Property Value Reference

CAS Number 4045-22-1 [1][2]

Molecular Formula C7H13NO2 [1][2][3]

Molecular Weight 143.18 g/mol [1][3]

Appearance No data available

Boiling Point No data available

Melting Point No data available

Solubility No data available

Storage Temperature
Room Temperature, in a dry

area
[1]

Hazard Identification and Personal Protective
Equipment (PPE)
1-(4-Hydroxypiperidin-1-yl)ethanone is classified as a hazardous chemical. It is crucial to use

appropriate personal protective equipment to minimize exposure and ensure personal safety.[1]

GHS Hazard Classification:

Skin Corrosion/Irritation: Category 2[1]

Serious Eye Damage/Eye Irritation: Category 2A[1]

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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A comprehensive list of recommended PPE is detailed in the table below.

PPE Category Item Standard/Specification

Eye and Face Protection
Safety glasses with side-

shields or face shield

NIOSH (US) or EN 166 (EU)

approved[1]

Hand Protection
Chemical-resistant gloves

(e.g., disposable nitrile gloves)
Inspect prior to use[1][4]

Body Protection
Laboratory coat, impervious

clothing

To cover as much skin as

possible[4][5]

Respiratory Protection Suitable respirator

Use in well-ventilated areas. If

exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[5][6]

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Ensure adequate ventilation in areas where the chemical is handled.[1][5]

Store in a tightly closed container in a dry and well-ventilated place.[7]

Wash hands thoroughly after handling.[5]

First Aid Measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]
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In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.[1]

Spill and Leak Procedures:

Wear appropriate personal protective equipment.[1][5]

Avoid dust formation.[1]

Ensure adequate ventilation.[1]

Do not let the product enter drains.[1][7]

Sweep up and shovel the material.[1]

Collect the spilled material in a suitable, closed container for disposal.[1]

Disposal:

Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal

company.[1]

Contact a licensed professional waste disposal service to dispose of this material.[1]

Dispose of contaminated packaging as unused product.[1]

Chemical Spill Response Workflow
The following diagram outlines the logical workflow for responding to a chemical spill of 1-(4-
Hydroxypiperidin-1-yl)ethanone.
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Chemical Spill Response Workflow
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and Immediate Risk
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- Goggles/Face Shield
- Lab Coat
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Carefully Collect
Contaminated Material
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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